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molecular formula C12H15FN2 B3316075 2-(Tert-butyl)-7-fluoro-1h-indol-5-amine CAS No. 952664-95-8

2-(Tert-butyl)-7-fluoro-1h-indol-5-amine

Cat. No. B3316075
CAS RN: 952664-95-8
M. Wt: 206.26 g/mol
InChI Key: KTLSWZVKSGUACG-UHFFFAOYSA-N
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Patent
US08623905B2

Procedure details

To a solution of 2-tert-butyl-7-fluoro-5-nitro-1H-indole (2.0 g, 8.5 mmol) in MeOH (20 mL) was added Ni (0.3 g) under nitrogen atmosphere. The reaction mixture was stirred under hydrogen atmosphere (1 atm) at room temperature overnight. The catalyst was filtered off through the celite pad and the filtrate was evaporated under vacuum. The crude product was purified by column chromatography on silica gel (petroleum ether/ethyl acetate 100:1) to give 2-tert-butyl-7-fluoro-1H-indol-5-amine (550 mg, 24%). 1H NMR (300 MHz, CDCl3) δ 7.87 (brs, 1H), 6.64 (d, J=1.5 Hz, 1H), 6.37 (dd, J=1.8, 12.3 Hz, 1H), 6.11 (dd, J=2.4, 3.6 Hz, 1H), 1.39 (s, 9H). MS (ESI) m/z (M+H+) 207.
Name
2-tert-butyl-7-fluoro-5-nitro-1H-indole
Quantity
2 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Ni
Quantity
0.3 g
Type
catalyst
Reaction Step One
Name
2-tert-butyl-7-fluoro-1H-indol-5-amine
Yield
24%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[NH:6][C:7]2[C:12]([CH:13]=1)=[CH:11][C:10]([N+:14]([O-])=O)=[CH:9][C:8]=2[F:17])([CH3:4])([CH3:3])[CH3:2]>CO.[Ni]>[C:1]([C:5]1[NH:6][C:7]2[C:12]([CH:13]=1)=[CH:11][C:10]([NH2:14])=[CH:9][C:8]=2[F:17])([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
2-tert-butyl-7-fluoro-5-nitro-1H-indole
Quantity
2 g
Type
reactant
Smiles
C(C)(C)(C)C=1NC2=C(C=C(C=C2C1)[N+](=O)[O-])F
Name
MeOH
Quantity
20 mL
Type
solvent
Smiles
CO
Name
Ni
Quantity
0.3 g
Type
catalyst
Smiles
[Ni]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred under hydrogen atmosphere (1 atm) at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered off through the celite pad
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography on silica gel (petroleum ether/ethyl acetate 100:1)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-tert-butyl-7-fluoro-1H-indol-5-amine
Type
product
Smiles
C(C)(C)(C)C=1NC2=C(C=C(C=C2C1)N)F
Measurements
Type Value Analysis
AMOUNT: MASS 550 mg
YIELD: PERCENTYIELD 24%
YIELD: CALCULATEDPERCENTYIELD 31.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.